Vanadium oxide tris(methoxyethoxide)
Description
Vanadium oxide tris(methoxyethoxide) (hypothetical structure: VO(OCH2CH2OCH3)3) is an organovanadium compound characterized by a central vanadium atom coordinated to three methoxyethoxide ligands and an oxo group. These compounds serve as precursors in catalysis, materials science, and organic synthesis due to their tunable redox properties and Lewis acidity.
Properties
Molecular Formula |
C9H24O7V |
|---|---|
Molecular Weight |
295.22 g/mol |
IUPAC Name |
2-methoxyethanol;oxovanadium |
InChI |
InChI=1S/3C3H8O2.O.V/c3*1-5-3-2-4;;/h3*4H,2-3H2,1H3;; |
InChI Key |
ZQDUJBWGILOQID-UHFFFAOYSA-N |
Canonical SMILES |
COCCO.COCCO.COCCO.O=[V] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Compositional Differences
Key Observations :
- V₂O₅ is a binary oxide with strong oxidative properties, whereas alkoxides like trimethoxyoxovanadium are organometallic derivatives with enhanced solubility in organic solvents .
Catalytic Efficiency :
- Supported V₂O₅ catalysts (e.g., on TiO₂ or Al₂O₃) achieve turnover frequencies (TOFs) of 10⁻³–10⁻¹ s⁻¹ for propane ODH, while molecular alkoxides show comparable activity but require milder conditions .
Thermal Stability :
- V₂O₅ decomposes above 1750°C, while alkoxides decompose at lower temperatures (200–400°C), releasing organic byproducts .
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